Cas no 142433-94-1 (Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, (3aalpha,6alpha,6aalpha)- (9CI))

• Product Name: Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, (3aalpha,6alpha,6aalpha)- (9CI)
• CAS No: 142433-94-1
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 101092
• Update Time: 2023-04-02

Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, (3aalpha,6alpha,6aalpha)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[b]pyrrole-6-carbonitrile,octahydro-2-oxo-, (3aR,6S,6aS)-rel-
• Cyclopenta[b]pyrrole-6-carbonitrile, octahydro-2-oxo-, (3aalpha,6alpha,6aalpha)- (9CI)

• Inchi： 1S/C8H10N2O/c9-4-6-2-1-5-3-7(11)10-8(5)6/h5-6,8H,1-3H2,(H,10,11)/t5-,6-,8+/m1/s1
• InChI Key： HLCPPNSDQMMFJL-JKMUOGBPSA-N
• SMILES： N1C(=O)C[C@@]2([H])CC[C@H](C#N)[C@@]12[H]

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.9A^2